Cas no 17784-56-4 (Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)-)
17784-56-4 structure
Product Name:Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)-
CAS No:17784-56-4
MF:C10H11N3
MW:173.214441537857
CID:1364578
Update Time:2024-08-14
Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)-
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- Inchi: 1S/C10H11N3/c1-2-9-7-10(13-12-9)8-3-5-11-6-4-8/h3-7H,2H2,1H3,(H,12,13)
- InChI Key: BDKNRWMKLAOYGE-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C2C=C(CC)NN=2)=C1
Computed Properties
- Exact Mass: 173.095
- Monoisotopic Mass: 173.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
Experimental Properties
- Density: 1.137±0.06 g/cm3(Predicted)
- Boiling Point: 356.0±27.0 °C(Predicted)
- pka: 12.40±0.10(Predicted)
Pyridine, 4-(5-ethyl-1H-pyrazol-3-yl)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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